Cas no 128193-92-0 (ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate)

• Product Name: ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate
• CAS No: 128193-92-0
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 6537446
• PubChem ID: 14090769
• Update Time: 2025-05-26

ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate
• Benzo[b]thiophene-3-propanoic acid, α-amino-, ethyl ester
• Ethyl 2-amino-3-(benzo[b]thiophen-3-yl)propanoate

• Inchi： 1S/C13H15NO2S/c1-2-16-13(15)11(14)7-9-8-17-12-6-4-3-5-10(9)12/h3-6,8,11H,2,7,14H2,1H3
• InChI Key： JFXATFHFXAOZDY-UHFFFAOYSA-N
• SMILES： C(C1=CSC2C=CC=CC1=2)C(N)C(=O)OCC

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 380.6±27.0 °C(Predicted)
• pka: 7.41±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate

Introduction to Ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate (CAS No. 128193-92-0)

Ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate, identified by its CAS number 128193-92-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive interest in drug discovery and development. The unique structural features of ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate contribute to its potential applications in various therapeutic areas, particularly in the synthesis of novel pharmaceutical agents.

The molecular structure of ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate consists of a propanoate ester moiety linked to an amino group, with a benzothiophene ring attached at the third carbon position. This configuration imparts distinct chemical and biological properties, making it a valuable scaffold for medicinal chemistry. The presence of the benzothiophene ring is particularly noteworthy, as this heterocyclic system is frequently encountered in biologically active compounds, including several FDA-approved drugs.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzothiophene derivatives. These compounds have demonstrated efficacy in various disease models, ranging from cancer to neurological disorders. The study of ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate aligns with this trend, as researchers aim to harness its structural motifs for the development of next-generation therapeutics. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, suggesting its potential as an anti-inflammatory or anti-cancer agent.

The synthesis of ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include the formation of the ester group, introduction of the amino function, and coupling with the benzothiophene moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological evaluation of ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate has revealed intriguing findings. In vitro assays have shown that this compound interacts with specific targets, modulating pathways relevant to disease progression. For instance, it has been observed to inhibit the activity of certain kinases involved in cancer cell proliferation. Additionally, its interaction with immune cells suggests potential applications in modulating inflammatory responses. These findings underscore the importance of ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate as a lead compound for further pharmacological investigation.

The pharmacokinetic properties of this compound are also under scrutiny. Studies have been conducted to assess its solubility, stability, and metabolic fate in vivo. These parameters are crucial for determining its suitability as a drug candidate. The results indicate that ethyl 2-amino-3-(1-benzothiophen-3-yl)propanoate exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and clearance rates. This makes it a promising candidate for further development into an oral therapeutic agent.

The future direction of research on ethyl 2-amino-3-(1-benzothiophen-3-ylopropanoate<0xA9><0x80>) lies in optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Structure-based drug design approaches will be employed to modify key functional groups and improve binding affinity to target proteins. Additionally, computational modeling techniques will be utilized to predict the interactions between this compound and its biological targets.

In conclusion, ethyl 2-amino--(1-benzothiophen--ylopropanoate12819<0xE9><0xA9><0x80>0xE9><0xA9><0x80>, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further exploration in drug discovery. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in the development of innovative treatments for various diseases.